Cas no 62004-22-2 (2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)-)

62004-22-2 structure
Product name:2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)-
2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)-
- 2-cyano-3-hydroxy-N-(4-methoxyphenyl)but-2-enamide
- 62004-22-2
- DTXSID80812603
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- Inchi: InChI=1S/C12H12N2O3/c1-8(15)11(7-13)12(16)14-9-3-5-10(17-2)6-4-9/h3-6,15H,1-2H3,(H,14,16)
- InChI Key: PWANZULPQYDNGV-UHFFFAOYSA-N
- SMILES: CC(=C(C#N)C(=O)NC1=CC=C(C=C1)OC)O
Computed Properties
- Exact Mass: 232.08486
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 82.4Ų
Experimental Properties
- PSA: 82.35
2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)- Related Literature
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N. N. Bhuvan Kumar,Manab Chakravarty,K. C. Kumara Swamy New J. Chem., 2006,30, 1614-1620
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Y. J. Liu,Q. H. Kong RSC Adv., 2017,7, 51807-51813
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
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Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
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H. Yasumatsu,N. Fukui Catal. Sci. Technol., 2016,6, 6910-6915
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